Cas no 85668-48-0 (2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid)

85668-48-0 structure
Product name:2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid
CAS No:85668-48-0
MF:C20H28O3
MW:316.434526443481
CID:2064589
2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid
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- Inchi: InChI=1S/C20H28O3/c1-6-13(2)7-9-16-14(3)8-10-17-19(16,4)11-15(21)12-20(17,5)18(22)23/h6-7,16-17H,1,3,8-12H2,2,4-5H3,(H,22,23)/b13-7+
- InChI Key: JHPRIWZCNRYXGI-NTUHNPAUSA-N
- SMILES: C\C(C=C)=C/CC1C(=C)CCC2C1(C)CC(=O)CC2(C)C(O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- XLogP3: 4.335
2-Ketone-(ent-2beta,12Z)-2-Hydroxy-8(17)-,12,14-labdatrien-18-oic acid Related Literature
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Sihua Qian,Hengwei Lin RSC Adv., 2016,6, 7902-7907
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Xiao-Wei Zhang,Zu-Feng Xiao,Mei-Mei Wang,Yan-Jun Zhuang,Yan-Biao Kang Org. Biomol. Chem., 2016,14, 7275-7281
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M. J. Sánchez-Miranda,B. Bonilla-Capilla,E. Sarmiento-Gómez,E. Lázaro-Lázaro,A. Ramírez-Saito,M. Medina-Noyola,J. L. Arauz-Lara Soft Matter, 2015,11, 655-658
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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